Cas no 649726-98-7 (1H-Pyrrole-3-carboxylic acid, 1-(4-quinolinyl)-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 1-(4-quinolinyl)-, methyl ester
• CAS No: 649726-98-7
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 410523
• PubChem ID: 127262545
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylic acid, 1-(4-quinolinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-(4-quinolinyl)-, methyl ester
• methyl 1-quinolin-4-ylpyrrole-3-carboxylate
• 649726-98-7
• Quinolin-4-ylmethyl 1H-pyrrole-3-carboxylate

• Inchi： 1S/C15H12N2O2/c18-15(11-5-7-16-9-11)19-10-12-6-8-17-14-4-2-1-3-13(12)14/h1-9,16H,10H2
• InChI Key： KARNPOWHMXVNQP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CNC=1)=O)CC1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 44.12